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Compound of Interest

Compound Name: 8-Hydroxyefavirenz

Cat. No.: B1664214 Get Quote

IMMEDIATE SAFETY NOTICE: 8-Hydroxyefavirenz is the primary metabolite of the

antiretroviral drug Efavirenz and is known to be a potent neurotoxin.[1] Extreme caution must

be exercised when handling this compound. The following guidelines are based on the known

neurotoxic properties of 8-Hydroxyefavirenz and safety protocols for its parent compound,

Efavirenz, as a specific Safety Data Sheet (SDS) for 8-Hydroxyefavirenz is not readily

available.

Personal Protective Equipment (PPE)
Due to the neurotoxic potential of 8-Hydroxyefavirenz, a comprehensive PPE strategy is

mandatory to prevent exposure through inhalation, skin contact, and ingestion.
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PPE Item Specification Rationale

Gloves
Double-gloving with nitrile

gloves.

Prevents skin contact. Double-

gloving is recommended for

handling highly toxic

compounds.

Eye Protection
Chemical safety goggles and a

face shield.

Protects eyes and face from

splashes of solutions

containing the compound.

Lab Coat
A disposable, fluid-

impermeable lab coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) is required when

handling the solid/powder

form.

Prevents inhalation of the

powdered compound, which

can be easily aerosolized.

Operational Plan: Step-by-Step Guidance for Safe
Handling
1. Preparation and Work Area Setup:

All work with 8-Hydroxyefavirenz, especially in its solid form, must be conducted in a

designated area within a certified chemical fume hood or a glove box to minimize inhalation

exposure.

The work surface should be covered with absorbent, disposable bench paper.

An emergency eyewash station and safety shower must be readily accessible.[2]

Prepare all necessary equipment and reagents before handling the compound to minimize

movement and potential for spills.

2. Handling the Compound:
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Solid Form: When handling the powdered form of 8-Hydroxyefavirenz, wear all prescribed

PPE, including respiratory protection. Use "static-free" disposable gloves if available to

prevent dispersal of the powder.

In Solution: When working with 8-Hydroxyefavirenz in solution, handle it within the chemical

fume hood. Avoid splashes and aerosol generation.

3. In Case of Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[3][4]

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste contaminated with 8-Hydroxyefavirenz must be treated as hazardous neurotoxic

waste.

Solid Waste: All disposable items that have come into contact with 8-Hydroxyefavirenz
(e.g., gloves, bench paper, pipette tips) must be collected in a dedicated, labeled, and sealed

hazardous waste container.

Liquid Waste: All solutions containing 8-Hydroxyefavirenz should be collected in a clearly

labeled, sealed hazardous waste container. Do not dispose of this waste down the drain.

Decontamination: All non-disposable equipment and work surfaces should be

decontaminated with a suitable solvent (e.g., ethanol or isopropanol) followed by a thorough

wash with soap and water. The cleaning materials should be disposed of as hazardous

waste.
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Final Disposal: All hazardous waste must be disposed of through an approved hazardous

waste disposal facility in accordance with local, state, and federal regulations.

Quantitative Toxicity Data
The following table summarizes the available in vitro neurotoxicity data for 8-
Hydroxyefavirenz.

Parameter Concentration Observation Source

In Vitro Neuronal

Damage
10 nM

Considerable damage

to dendritic spines in

primary rat

hippocampal neurons.

Not explicitly cited

In Vitro Calcium Flux 1 µM

Minimal effective dose

to consistently

increase intraneuronal

calcium in primary rat

hippocampal neurons.

Not explicitly cited

In Vitro Neurotoxicity 3.3 ng/mL

Concentration

associated with

neuronal damage in

vitro.

Not explicitly cited
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Safe Handling Workflow for 8-Hydroxyefavirenz
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Caption: Workflow for the safe handling of 8-Hydroxyefavirenz.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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